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Compound of Interest

Compound Name: SR12418

Cat. No.: B10861337 Get Quote

Technical Support Center: SR12418
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use and stability of SR12418, a specific

synthetic ligand for REV-ERBα and REV-ERBβ.

Frequently Asked Questions (FAQs)
Q1: What is SR12418 and what are its primary applications?

SR12418 is a potent and specific synthetic agonist for the nuclear receptors REV-ERBα and

REV-ERBβ, with IC50 values of 68 nM and 119 nM, respectively.[1][2] It functions as a

transcriptional repressor by enhancing the recruitment of corepressors like the Nuclear

Receptor Corepressor (NCoR) and Histone Deacetylase 3 (HDAC3) to the DNA response

elements of target genes. This activity makes it a valuable tool for studying the roles of REV-

ERB in various physiological processes.

Primary research applications include the investigation of:

Autoimmune Diseases: SR12418 has been shown to suppress the development and severity

of experimental autoimmune encephalomyelitis (EAE) and colitis in mouse models.[1][3]

Inflammation: It inhibits the differentiation of pro-inflammatory TH17 cells and the expression

of their associated cytokines, such as IL-17A.[3][4]
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Circadian Rhythms: As a modulator of REV-ERB, a core component of the circadian clock,

SR12418 is used to study the regulation of circadian biology.

Metabolism: REV-ERB plays a significant role in regulating lipid and glucose metabolism,

making SR12418 a relevant compound for metabolic research.[5]

Q2: What are the recommended solvent and storage conditions for SR12418?

Proper dissolution and storage are critical for maintaining the stability and activity of SR12418.

Parameter Recommendation

Solubility

Soluble in DMSO. For in vivo studies, common

solvent systems are a 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline

solution, or a 10% DMSO and 90% Corn Oil

solution, both achieving up to 2.5 mg/mL.[1]

Stock Solution Storage
Store aliquots at -80°C for up to 6 months or at

-20°C for up to 1 month.[1][4]

Freeze-Thaw Cycles
Avoid repeated freeze-thaw cycles to prevent

degradation.[1][4]

Q3: What is the mechanism of action of SR12418?

SR12418 is an agonist of the REV-ERBα and REV-ERBβ nuclear receptors. Upon binding, it

enhances the repressive activity of these receptors on their target genes. REV-ERBs lack a

transcriptional activation domain and exclusively function to repress gene expression. They

achieve this by recruiting corepressor complexes, which include NCoR and HDAC3, to specific

DNA sequences known as REV-ERB Response Elements (RevREs) or ROR Response

Elements (ROREs) in the promoter regions of target genes. This leads to chromatin

condensation and transcriptional silencing. A key pathway affected is the differentiation of TH17

cells, where SR12418-activated REV-ERB represses the expression of critical factors like

RORγt and IL-17A.[4]
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Caption: SR12418 signaling pathway. (Max Width: 760px)

Troubleshooting Guides
Problem 1: Precipitation or cloudiness observed in the SR12418 solution.
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Possible Cause Troubleshooting Step

Incomplete Dissolution

Gently warm the solution (e.g., in a 37°C water

bath) and/or sonicate until the solution becomes

clear.[1]

Solvent Incompatibility

Ensure the correct solvent system is being

used. For aqueous-based in vivo formulations,

the use of co-solvents like PEG300 and

surfactants like Tween-80 is recommended.[1]

Low Temperature Storage

If precipitation occurs after refrigeration or

freezing, allow the solution to come to room

temperature and then warm and/or sonicate as

described above before use.

High Concentration

The reported solubility in the recommended in

vivo solvent systems is 2.5 mg/mL.[1]

Attempting to prepare a more concentrated

solution may lead to precipitation.

Problem 2: Suspected degradation or loss of activity of SR12418.

While specific degradation pathways for SR12418 are not extensively published, general

principles of small molecule stability can be applied.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6400287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6400287/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6400287/
https://www.benchchem.com/product/b10861337?utm_src=pdf-body
https://www.benchchem.com/product/b10861337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Troubleshooting Step

Improper Storage

SR12418 solutions should be stored at -80°C for

long-term (up to 6 months) or -20°C for short-

term (up to 1 month) storage.[1] Avoid frequent

exposure to room temperature.

Repeated Freeze-Thaw Cycles
Aliquot the stock solution into single-use

volumes to minimize freeze-thaw cycles.[1][4]

Hydrolysis

Avoid preparing stock solutions in aqueous

buffers for long-term storage. Prepare fresh

dilutions from a DMSO stock for each

experiment. While not specifically documented

for SR12418, many small molecules are

susceptible to hydrolysis in aqueous solutions.

Oxidation

While there is no specific data on SR12418's

susceptibility to oxidation, it is good practice to

store solutions in tightly sealed vials to minimize

exposure to air.

Photodegradation

Store stock solutions in amber vials or protect

them from light to prevent potential

photodegradation.

To assess the stability of your SR12418 solution, a forced degradation study can be considered

as a best practice.
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Caption: Forced degradation study workflow. (Max Width: 760px)

Experimental Protocols
Protocol 1: In Vitro TH17 Cell Differentiation Assay

This protocol details the differentiation of naive CD4+ T cells into TH17 cells and the

assessment of SR12418's inhibitory effect.

Cell Isolation: Isolate naive CD4+ T cells from the spleens and lymph nodes of mice using

standard cell isolation kits.

Plate Coating: Coat a 96-well plate with anti-CD3 (e.g., 2.5 µg/mL) and anti-CD28 (e.g., 2.0

µg/mL) antibodies overnight at 4°C.

Cell Seeding: Seed the isolated naive CD4+ T cells at a density of 1 x 10^6 cells/well.
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Differentiation Cocktail: Add a TH17 differentiation cocktail containing anti-IFN-γ, anti-IL-4,

IL-6, and TGF-β to the cells.

SR12418 Treatment: Add SR12418 at desired concentrations (e.g., 5 µM and 10 µM) or

vehicle control (DMSO) to the respective wells.

Incubation: Culture the cells for 3-4 days at 37°C and 5% CO2.

Restimulation (for cytokine analysis): Before analysis, restimulate the cells with PMA and

ionomycin in the presence of a protein transport inhibitor (e.g., Brefeldin A or Monensin) for

4-6 hours.

Analysis: Analyze the differentiation into TH17 cells by flow cytometry for intracellular IL-17A

and surface CD4 expression. The expression of the transcription factor RORγt can also be

assessed.[1]

Protocol 2: Luciferase Reporter Assay for REV-ERB Activity

This protocol is for assessing the activity of SR12418 on a REV-ERB responsive reporter gene.

Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will result in 70-80%

confluency at the time of transfection.

Transfection: Co-transfect the cells with a REV-ERBα or REV-ERBβ expression vector and a

reporter plasmid containing a REV-ERB responsive element driving the expression of a

luciferase gene (e.g., a Bmal1-luciferase reporter). A constitutively expressed Renilla

luciferase vector should also be co-transfected for normalization.

SR12418 Treatment: After 24 hours, replace the medium with fresh medium containing

SR12418 at various concentrations or a vehicle control.

Incubation: Incubate the cells for an additional 24 hours.

Cell Lysis: Lyse the cells using a passive lysis buffer.

Luminometry: Measure the firefly and Renilla luciferase activities using a dual-luciferase

reporter assay system according to the manufacturer's instructions.
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Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. The

results should show a dose-dependent decrease in luciferase activity in the presence of

SR12418, indicating repression of the reporter gene.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. REV-ERBα Regulates TH17 Cell Development and Autoimmunity - PMC
[pmc.ncbi.nlm.nih.gov]

2. antbioinc.com [antbioinc.com]

3. Lymphocyte Isolation, Th17 Cell Differentiation, Activation, and Staining - PMC
[pmc.ncbi.nlm.nih.gov]

4. Protocol for the Differentiation and Characterization of Human Th17 Cells: R&D Systems
[rndsystems.com]

5. assaygenie.com [assaygenie.com]

To cite this document: BenchChem. [Improving the stability of SR12418 in solution].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861337#improving-the-stability-of-sr12418-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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